Cas no 2168337-62-8 (2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2168337-62-8
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 6419639
• PubChem ID: 165566029
• Update Time: 2025-05-21

2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid
• 2168337-62-8
• EN300-1586344

• Inchi： 1S/C10H11NO2S/c12-10(13)8-6-14-9(11-8)7-4-2-1-3-5-7/h4,6H,1-3,5H2,(H,12,13)
• InChI Key： HOAKUDGQFMQORC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1=CCCCC1

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2168337-62-8)

2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2168337-62-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole ring and cyclohexene moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a carboxylic acid functional group with a heterocyclic framework, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for thiazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid for its potential role in developing novel small-molecule inhibitors targeting enzymes and receptors. The compound's CAS No. 2168337-62-8 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid typically involves multi-step organic reactions, including cyclocondensation and carboxylation processes. Its cyclohexene substituent enhances lipophilicity, which is crucial for improving membrane permeability in drug candidates. This property aligns with current trends in drug design, where researchers prioritize compounds with optimal pharmacokinetic profiles.

From an industrial perspective, CAS No. 2168337-62-8 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce this compound, reducing waste and energy consumption. Such advancements resonate with global initiatives like the UN Sustainable Development Goals, making 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid a topic of interest for both academia and industry.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid. Purity and stability studies are critical, especially when the compound is used in high-throughput screening or combinatorial chemistry. These quality control measures ensure reproducibility in research, addressing a common concern among scientists working with fine chemicals.

In the realm of computational chemistry, 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid is modeled to predict its binding affinity with biological targets. Molecular docking simulations reveal its potential interactions with protein kinases and G-protein-coupled receptors, topics frequently searched in AI-driven drug discovery platforms. This computational approach accelerates the identification of lead compounds, reducing experimental costs.

The compound's nomenclature, 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid, follows IUPAC conventions, but its simplified name or abbreviations are often used in patent literature. Intellectual property related to its applications is a hot topic, with patents covering its use in crop protection formulations and diagnostic agents. This legal dimension adds another layer of complexity to its commercial exploitation.

As the scientific community continues to explore heterocyclic compounds, 2-(cyclohex-1-en-1-yl)-1,3-thiazole-4-carboxylic acid stands out for its structural diversity and functional adaptability. Future research may focus on its derivatization to enhance selectivity or reduce toxicity, addressing key challenges in modern therapeutic development. With its CAS No. 2168337-62-8 firmly established in chemical databases, this compound is poised to remain a focal point in interdisciplinary research.